Cas no 1261987-62-5 (N,N-Dimethyl-2-(2-oxo-1H-pyrimidin-5-yl)benzenesulfonamide)

• Product Name: N,N-Dimethyl-2-(2-oxo-1H-pyrimidin-5-yl)benzenesulfonamide
• CAS No: 1261987-62-5
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• MDL: MFCD18316675
• CID: 5168147
• Update Time: 2026-03-04

N,N-Dimethyl-2-(2-oxo-1H-pyrimidin-5-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyrimidine
• N,N-Dimethyl-2-(2-oxo-1H-pyrimidin-5-yl)benzenesulfonamide

• MDL： MFCD18316675
• Inchi： 1S/C12H13N3O3S/c1-15(2)19(17,18)11-6-4-3-5-10(11)9-7-13-12(16)14-8-9/h3-8H,1-2H3,(H,13,14,16)
• InChI Key： MFNVMKVGXFRPGU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C=NC(NC=1)=O)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 517
• XLogP3: 0.1
• Topological Polar Surface Area: 87.2

Additional information on N,N-Dimethyl-2-(2-oxo-1H-pyrimidin-5-yl)benzenesulfonamide

N,N-Dimethyl-2-(2-oxo-1H-pyrimidin-5-yl)benzenesulfonamide: A Comprehensive Overview

The compound N,N-Dimethyl-2-(2-oxo-1H-pyrimidin-5-yl)benzenesulfonamide (CAS No. 1261987-62-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, agrochemicals, and advanced materials development. The molecule's structure, comprising a benzenesulfonamide moiety and a pyrimidine ring, makes it a versatile building block for designing bioactive compounds.

Recent studies have highlighted the importance of benzenesulfonamide derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other enzyme-targeting agents. The pyrimidine ring, a key structural component of this compound, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in drug design. Researchers have explored the sulfonamide group as a bioisostere for carboxylic acids, offering improved pharmacokinetic properties such as enhanced stability and membrane permeability.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels. This approach aligns with the growing trend toward sustainable and efficient chemical synthesis methods.

Applications of N,N-Dimethyl-2-(2-oxo-1H-pyrimidin-5-yl)benzenesulfonamide extend beyond pharmaceuticals. In materials science, the compound has been investigated as a precursor for the synthesis of advanced polymers and hybrid materials with tailored electronic properties. Its ability to act as a linker or functional group modifier makes it an attractive candidate for designing stimuli-responsive materials.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile are areas of active research. Studies have shown that under specific conditions, the sulfonamide group can undergo microbial degradation, reducing its persistence in aquatic environments. This information is crucial for assessing the environmental impact of compounds derived from this structure.

In conclusion, N,N-Dimethyl-2-(2-oxo-1H-pyrimidin-5-yl)benzenesulfonamide (CAS No. 1261987-62-5) represents a versatile platform for exploring new chemical entities with diverse applications. Its unique combination of structural features and functional groups positions it as a valuable tool in modern chemical research.